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Compound of Interest

Compound Name: Ethyl 3,4-dimethoxyphenylacetate

Cat. No.: B102177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3,4-dimethoxyphenylacetate, a lesser-known aromatic ester, presents potential

applications within the flavor industry. This document provides a comprehensive overview of its

chemical properties, and outlines detailed protocols for its synthesis, sensory evaluation,

analytical quantification, and stability testing. While specific regulatory approval and detailed

metabolic pathways for this compound are not extensively documented in publicly available

literature, this guide offers a framework for its scientific investigation based on established

methodologies for analogous flavoring agents.

Chemical and Physical Properties
Ethyl 3,4-dimethoxyphenylacetate is characterized by the following properties:
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Property Value Source

CAS Number 18066-68-7 [1][2]

Molecular Formula C₁₂H₁₆O₄ [1][2]

Molecular Weight 224.25 g/mol [1][2]

Synonyms

Benzeneacetic acid, 3,4-

dimethoxy-, ethyl ester;

Homoveratric acid, ethyl ester;

3,4-Dimethoxyphenylacetic

acid ethyl ester; Ethyl

dimethoxyphenylacetate

[1][2]

Experimental Protocols
Protocol 1: Synthesis of Ethyl 3,4-
Dimethoxyphenylacetate
This protocol describes a laboratory-scale synthesis via Fischer esterification of 3,4-

dimethoxyphenylacetic acid and ethanol.

Materials:

3,4-dimethoxyphenylacetic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvents for extraction (e.g., diethyl ether or dichloromethane)
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Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 3,4-

dimethoxyphenylacetic acid in an excess of anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After cooling to room temperature, neutralize the excess acid by carefully adding saturated

sodium bicarbonate solution until effervescence ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

or dichloromethane (3x).

Combine the organic extracts and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel to yield pure Ethyl 3,4-dimethoxyphenylacetate.
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Reactants

Reaction & Workup

Purification & Product

3,4-Dimethoxyphenylacetic Acid

Reflux (4-6h)

Ethanol H₂SO₄ (catalyst)

Neutralization (NaHCO₃)

Solvent Extraction

Drying (MgSO₄)

Concentration

Purification (Distillation/Chromatography)

Ethyl 3,4-Dimethoxyphenylacetate
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Panel Preparation

Flavor Profiling Threshold Determination

Panelist Selection

Training

Lexicon Development Ascending Forced-Choice Test

Sample Preparation

Intensity Rating

Serial Dilutions

Threshold Calculation
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Sample Preparation

GC-MS Analysis

Quantification

Spike with Internal Standard

Liquid-Liquid Extraction

Concentration

GC Injection

Chromatographic Separation

MS Detection (Scan/SIM)

Concentration Calculation

Calibration Curve
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Ethyl 3,4-Dimethoxyphenylacetate

Ester Hydrolysis
(Esterases)

3,4-Dimethoxyphenylacetic Acid Ethanol

Conjugation
(e.g., with Glutamine)

Urinary Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 3,4-Dimethoxyphenylacetate: A Flavoring Agent
Under the Microscope]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102177#ethyl-3-4-dimethoxyphenylacetate-as-a-
flavoring-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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